(4-Methyl-2-piperidin-1-yl-1,3-thiazol-5-yl)methanamine;hydrochloride

• IUPAC Name: (4-methyl-2-piperidin-1-yl-1,3-thiazol-5-yl)methanamine;hydrochloride
• InChI: InChI=1S/C10H17N3S.ClH/c1-8-9(7-11)14-10(12-8)13-5-3-2-4-6-13;/h2-7,11H2,1H3;1H
• InChI Key: XIPGAERTXUCDOY-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(SC(=N1)N2CCCCC2)CN.Cl
• Molecular Formula: C10H18ClN3S
• Molecular Weight: 247.79 g/mol

Description

Thiazoles are aromatic five-membered heterocycles containing one sulfur and one nitrogen atom. They have gained considerable attention because of their broad applications in different fields, such as agrochemicals, industrial, and photographic sensitizers. They also have pharmaceutical and biological activities that include antimicrobial, antiretroviral, antifungal, anticancer, antidiabetic, anti-inflammatory, anti-Alzheimer, antihypertensive, antioxidant, and hepatoprotective activities.

Synthesis Analysis

A series of novel N-(benzo[d]thiazol-2-yl)-2-[phenyl(2-(piperidin-1-yl) ethylamino] benzamides were synthesized in good yield by coupling substituted 2-amino benzothiazoles with N-phenyl anthranilic acid. The obtained intermediate compounds were then treated with 1-(2-chloro ethyl) piperidine hydrochloride to yield the final derivatives.

Molecular Structure Analysis

Thiazoles are five-membered heterocyclic compounds containing nitrogen and sulfur atoms. They are a basic scaffold found in many natural compounds such as vitamin B1-thiamine, alkaloids, anabolic steroids, flavones.

Chemical Reactions Analysis

The C − H substitution reaction of thiazole by the catalysis of the palladium/copper system is carried out in the presence of tetrabutylammonium fluoride under mild conditions. Various 2,5-diarylthiazole derivatives were synthesized in good yields.

Physical And Chemical Properties Analysis

The physical and chemical properties of a compound can be determined by various spectroscopic techniques. For instance, 1H NMR and 13C NMR can provide information about the hydrogen and carbon atoms in the molecule.

Scientific Research Applications

Synthesis and Medicinal Chemistry Applications

• Piperidines are crucial synthetic building blocks for drug design. . Researchers have explored various intra- and intermolecular reactions to synthesize piperidine derivatives, including substituted piperidines, spiropiperidines, condensed piperidines, and piperidinones.

Antimicrobial Potential

• . Investigating EN300-6497641’s antimicrobial activity against bacteria and fungi could be valuable.

Mechanism of Action

While the specific mechanism of action for “(4-Methyl-2-piperidin-1-yl-1,3-thiazol-5-yl)methanamine;hydrochloride” is not available, thiazoles and their derivatives have been found to exhibit a wide range of biological activities. For example, they have been used as antidepressant drugs, antiulcer agents, anti-inflammatory drugs, HIV/AIDS drugs, and cancer treatment drugs.

Future Directions

Thiazoles and their derivatives continue to be of interest in the field of drug design and discovery due to their wide range of applications. Future research may focus on the modification of thiazole-based compounds at different positions to generate new molecules with potent antitumor, antioxidant, and antimicrobial activities.